Cas no 915922-56-4 (2-methyl-N-(2-thienylcarbonyl)alanine)

• Product Name: 2-methyl-N-(2-thienylcarbonyl)alanine
• CAS No: 915922-56-4
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 874789
• PubChem ID: 28065474
• Update Time: 2025-04-19

2-methyl-N-(2-thienylcarbonyl)alanine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(thiophene-2-carboxamido)propanoic acid
• 2-methyl-2-(thiophene-2-carbonylamino)propanoic acid
• 2-methyl-N-(2-thienylcarbonyl)alanine(SALTDATA: FREE)
• CHEMBRDG-BB 7899611
• 915922-56-4
• 2-Methyl-N-(thiophene-2-carbonyl)alanine
• 2-METHYL-N-(2-THIENYLCARBONYL)ALANINE
• DTXSID30651084
• AKOS010513266
• 2-Methyl-2-(thiophene-2-carboxamido)propanoicacid
• 2-methyl-N-(2-thienylcarbonyl)alanine

• MDL： MFCD08691799
• Inchi： 1S/C9H11NO3S/c1-9(2,8(12)13)10-7(11)6-4-3-5-14-6/h3-5H,1-2H3,(H,10,11)(H,12,13)
• InChI Key： CPMQRAFXMUYGDM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 213.04600
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 94.64000
• LogP: 1.73200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives